Cas no 2229277-10-3 (1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229277-10-3
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 6595231
• PubChem ID: 165632579
• Update Time: 2025-06-13

1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol
• 2229277-10-3
• EN300-1961304

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-2-4(5(9)3-12-6)7(13)8(10)11/h2-3,7-8,13H,1H3
• InChI Key： BDLLUFJDCGXDJM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(C(F)F)O)OC

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol

Introduction to 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229277-10-3)

1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229277-10-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring and difluoromethyl functionalities, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol is represented by the formula C₉H₈ClF₂NO₃. The presence of the chloro and methoxy substituents on the pyridine ring, along with the difluoromethyl group, imparts distinct chemical and physical properties to this compound. These properties make it a promising candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing fluorinated moieties. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, which are crucial factors in drug design. The difluoromethyl group in 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol is particularly noteworthy for its ability to modulate these properties effectively.

The chlorinated pyridine ring is another key feature of this compound. Pyridine derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a chlorine atom at the 5-position of the pyridine ring can further enhance these activities by altering the electronic distribution and conformational flexibility of the molecule.

1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol has been synthesized using various methodologies reported in the literature. One common approach involves the reaction of 5-chloro-2-methoxypyridine with a suitable difluoromethylating agent. The resulting compound can then be further modified or functionalized to explore its potential as a lead molecule in drug discovery.

In terms of biological activity, preliminary studies have shown that 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol exhibits promising inhibitory effects on specific enzymes and receptors. For instance, it has been reported to inhibit certain kinases involved in cancer cell proliferation and survival pathways. Additionally, it has demonstrated potential as an inhibitor of viral replication in vitro, making it a candidate for antiviral drug development.

The pharmacokinetic properties of 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its lipophilicity and metabolic stability contribute to its good oral bioavailability and extended half-life in vivo.

To further evaluate the therapeutic potential of 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol, ongoing research is focused on optimizing its structure through medicinal chemistry approaches. This includes the synthesis of analogs with modified substituents or functional groups to enhance specific biological activities or improve pharmacological properties.

Clinical trials are another critical aspect of drug development for compounds like 1-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-ol. Preclinical studies have provided valuable insights into its safety and efficacy profiles. However, more extensive clinical trials are necessary to validate these findings and assess its therapeutic potential in human subjects.

In conclusion, 1-(5-chloro-2-methoxypyridin-4-y)-l)l)-l)l)l)l)l)l)l)l)l)l)l)l)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03)-difluoroethan-l)-ol (CAS No. 03) strong>) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Its potential biological activities and favorable pharmacokinetic properties warrant further investigation through preclinical studies and clinical trials to fully realize its therapeutic potential. p >